Cas no 157647-01-3 (2,3-Difluoro-6-nitrobenzonitrile)

• Product Name: 2,3-Difluoro-6-nitrobenzonitrile
• CAS No: 157647-01-3
• MF: C₇H₂F₂N₂O₂
• MW: 184.099788188934
• MDL: MFCD28505040
• CID: 4610171
• PubChem ID: 11030483
• Update Time: 2025-05-26

2,3-Difluoro-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-6-nitrobenzonitrile
• 2,3-difluoro-6-nitro-benzonitrile
• Benzonitrile, 2,3-difluoro-6-nitro-
• s10115
• 157647-01-3
• ZQODJFMGXOQZOC-UHFFFAOYSA-N
• MFCD28505040
• BS-15467
• AKOS025396406
• SCHEMBL9016834
• CS-0161544
• 2,3-Difluoro-6-nitrobenzonitrile

• MDL： MFCD28505040
• Inchi： 1S/C7H2F2N2O2/c8-5-1-2-6(11(12)13)4(3-10)7(5)9/h1-2H
• InChI Key： ZQODJFMGXOQZOC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C#N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 184.00843363g/mol
• Monoisotopic Mass: 184.00843363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6

Additional information on 2,3-Difluoro-6-nitrobenzonitrile

Introduction to 2,3-Difluoro-6-Nitrobenzonitrile (CAS No. 157647-01-3)

2,3-Difluoro-6-nitrobenzonitrile is a highly specialized organic compound with the CAS registry number 157647-01-3. This compound belongs to the class of benzonitriles, which are widely used in various industrial and scientific applications. The molecule consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions, a nitro group at the 6 position, and a cyano group (-CN) attached directly to the benzene ring. The combination of these substituents imparts unique chemical properties to 2,3-difluoro-6-nitrobenzonitrile, making it a valuable compound in research and development.

The synthesis of 2,3-difluoro-6-nitrobenzonitrile typically involves multi-step organic reactions. One common approach is the nitration of a fluorobenzonitrile derivative followed by further fluorination to achieve the desired substitution pattern. The nitration step is often carried out using mixed acid systems (such as concentrated sulfuric acid and nitric acid) under controlled conditions to ensure regioselectivity. The fluorination can be achieved through various methods, including electrophilic substitution or nucleophilic aromatic substitution, depending on the specific starting materials and reaction conditions.

Recent studies have highlighted the potential of 2,3-difluoro-6-nitrobenzonitrile in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and high-performance composites. The presence of electron-withdrawing groups like the nitro and cyano groups enhances the electronic properties of the compound, making it suitable for applications in electronics and optoelectronics.

In addition to its industrial applications, 2,3-difluoro-6-nitrobenzonitrile has also gained attention in medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of various bioactive molecules. For instance, it has been used in the development of anti-tumor agents and anti-inflammatory drugs. Its ability to undergo diverse chemical transformations makes it an attractive candidate for drug discovery programs.

The physical properties of 2,3-difluoro-6-nitrobenzonitrile are well-documented. It is a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, ensuring its safe handling and storage in industrial settings.

From an environmental perspective, 2,3-difluoro-6-nitrobenzonitrile has been evaluated for its potential impact on ecosystems. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This makes it a more eco-friendly option compared to some other benzonitriles that are resistant to biodegradation.

In conclusion, 2,3-difluoro-6-nitrobenzonitrile (CAS No. 157647-01-3) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure and favorable properties make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.